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Compound of Interest

Compound Name: FG 7142

Cat. No.: B1662930

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like FG 7142 are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of FG 7142, a notable benzodiazepine inverse agonist. Adherence to these guidelines
Is critical for minimizing risks and maintaining a safe research environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent characteristics
of FG 7142. It is an anxiogenic and proconvulsant agent, and direct contact should be avoided.
[1][2] Always handle this compound within a certified chemical fume hood. Personal Protective
Equipment (PPE), including but not limited to safety goggles, a lab coat, and chemical-resistant
gloves, is mandatory. In case of exposure, refer to the following immediate actions:

o Skin Contact: Wash the affected area thoroughly with soap and water. If irritation or a rash
develops, seek medical attention.[3]

 Inhalation: Move the individual to fresh air and ensure they are in a position comfortable for
breathing.[3]

o Eye Contact: Should eye irritation occur, persist in seeking medical advice or attention.[3]

Step-by-Step Disposal Protocol for FG 7142
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The disposal of FG 7142, as with many research chemicals, must be conducted in accordance
with institutional, local, and national regulations for hazardous waste. The following steps
provide a general framework for its proper disposal:

o Waste Identification and Segregation:

o All materials contaminated with FG 7142, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must
be treated as hazardous chemical waste.

o Never mix FG 7142 waste with other waste streams unless compatibility has been
confirmed. Incompatible waste mixing can lead to dangerous chemical reactions.

e Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container. The
container must be made of a material compatible with the chemical properties of FG 7142
and any solvents used.

o The label should prominently display "Hazardous Waste," the full chemical name "FG
7142," and any associated hazard symbols (e.g., toxic).

o Waste Accumulation:

o Store the hazardous waste container in a designated, secure, and well-ventilated area,
away from general laboratory traffic.

o Keep the waste container closed at all times, except when adding waste.
o Do not accumulate more than 10 gallons of hazardous waste within the laboratory.[4]
e Disposal of Empty Containers:

o For containers that held FG 7142, the first rinse with a suitable solvent must be collected
and disposed of as hazardous waste.[4]

o If the compound is considered highly toxic (a common characteristic of potent neuroactive
agents), the first three rinses must be collected as hazardous waste.[4] After thorough
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rinsing and air-drying, the container can be disposed of as non-hazardous waste, provided
all chemical residues have been removed.

e Arranging for Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.[4]

o Provide the EHS office with a complete inventory of the waste container's contents.

o Never dispose of FG 7142 or its contaminated materials down the drain, in the regular
trash, or by evaporation.[4]

Quantitative Data Summary for FG 7142

For ease of reference, the following table summarizes key quantitative data for FG 7142.

Property Value Source
Molecular Weight 225.25 g/mol [5]
Solubility in 1eqg. HCI 16.89 mg/mL (75 mM) [5]
Solubility in DMSO 22.52 mg/mL (100 mM) [5]

] -80°C for up to 2 years; -20°C
Storage (Stock Solution) [6]
for up to 1 year

Storage (Solid) -20°C [11[7]

Stability (Solid) > 4 years [1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of FG 7142.
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Start: FG 7142 Waste Generated

'

Identify as Hazardous Waste

i

Segregate from other waste streams

Place in a labeled, sealed hazardous waste container

Is it an empty FG 7142 container?

Rinse container (collect first 1-3 rinses as hazardous waste) Store waste container in a designated secure area

Dispose of rinsed container as non-hazardous waste Contact Environmental Health & Safety (EHS) for pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of FG 7142 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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